Cas no 2680735-18-4 (1'-acetamido-1,1'-bi(cyclobutane)-1-carboxylic acid)

• Product Name: 1'-acetamido-1,1'-bi(cyclobutane)-1-carboxylic acid
• CAS No: 2680735-18-4
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5648431
• PubChem ID: 165915857
• Update Time: 2025-07-16

1'-acetamido-1,1'-bi(cyclobutane)-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680735-18-4
• EN300-28273078
• 1'-acetamido-[1,1'-bi(cyclobutane)]-1-carboxylic acid
• 1'-acetamido-1,1'-bi(cyclobutane)-1-carboxylic acid

• Inchi： 1S/C11H17NO3/c1-8(13)12-11(6-3-7-11)10(9(14)15)4-2-5-10/h2-7H2,1H3,(H,12,13)(H,14,15)
• InChI Key： XFBRUHCKZGUQDZ-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)C1(CCC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 1'-acetamido-1,1'-bi(cyclobutane)-1-carboxylic acid

Introduction to 1'-acetamido-1,1'-bi(cyclobutane)-1-carboxylic acid (CAS No. 2680735-18-4)

1'-acetamido-1,1'-bi(cyclobutane)-1-carboxylic acid, with the CAS number 2680735-18-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique bicyclic structure and the presence of an acetamido group, which imparts specific chemical and biological properties that make it a promising candidate for various applications.

The molecular formula of 1'-acetamido-1,1'-bi(cyclobutane)-1-carboxylic acid is C₉H₁₃NO₃, and its molecular weight is approximately 187.20 g/mol. The compound's structure consists of two cyclobutane rings connected by a single bond, with an acetamido group attached to one of the rings and a carboxylic acid group on the other. This arrangement provides a balance between hydrophobic and hydrophilic properties, which can be advantageous in drug design and delivery.

Recent studies have highlighted the potential of 1'-acetamido-1,1'-bi(cyclobutane)-1-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1'-acetamido-1,1'-bi(cyclobutane)-1-carboxylic acid has also been investigated for its potential as an antiviral agent. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a promising lead for antiviral drug development.

The pharmacokinetic properties of 1'-acetamido-1,1'-bi(cyclobutane)-1-carboxylic acid have also been studied extensively. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, which could be beneficial for oral administration. Furthermore, its low toxicity profile in preclinical studies indicates that it may be suitable for long-term use in therapeutic settings.

In terms of synthetic methods, several routes have been developed to produce 1'-acetamido-1,1'-bi(cyclobutane)-1-carboxylic acid. One common approach involves the reaction of 1,3-dibromopropane with cyclobutanecarboxylic acid followed by acetylation and deprotection steps. This multi-step synthesis allows for high yields and purity levels, making it suitable for large-scale production.

The potential applications of 1'-acetamido-1,1'-bi(cyclobutane)-1-carboxylic acid extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in polymer synthesis due to its ability to form stable cross-links between polymer chains. This property can enhance the mechanical strength and thermal stability of polymers, making them suitable for various industrial applications such as coatings and adhesives.

In conclusion, 1'-acetamido-1,1'-bi(cyclobutane)-1-carboxylic acid (CAS No. 2680735-18-4) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new uses and benefits will be discovered, further solidifying its importance in these fields.